Cas no 946240-80-8 (5-(2,4-dichlorophenyl)methyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one)

• Product Name: 5-(2,4-dichlorophenyl)methyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• CAS No: 946240-80-8
• MF: C₁₇H₁₁Cl₂N₃O₂S
• MW: 392.259140253067
• CID: 6287592
• PubChem ID: 25669251
• Update Time: 2025-10-23

5-(2,4-dichlorophenyl)methyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dichlorophenyl)methyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one
• F2347-1109
• AKOS016389303
• 5-[(2,4-dichlorophenyl)methyl]-7-(furan-2-yl)-2-methyl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• 5-[(2,4-dichlorophenyl)methyl]-7-(furan-2-yl)-2-methyl-4H,5H-[1,3]thiazolo[4,5-d]pyridazin-4-one
• 5-(2,4-dichlorobenzyl)-7-(furan-2-yl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one
• 946240-80-8

• Inchi： 1S/C17H11Cl2N3O2S/c1-9-20-15-16(25-9)14(13-3-2-6-24-13)21-22(17(15)23)8-10-4-5-11(18)7-12(10)19/h2-7H,8H2,1H3
• InChI Key： JNPRFGHKPVCJHN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C(C2=C(C(C3=CC=CO3)=N1)SC(C)=N2)=O)Cl

Computed Properties

• Exact Mass: 390.9949032g/mol
• Monoisotopic Mass: 390.9949032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-(2,4-dichlorophenyl)methyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo4,5-dpyridazin-4-one

Introduction to 5-(2,4-dichlorophenyl)methyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one and Its Significance in Modern Chemical Research

The compound with the CAS number 946240-80-8, specifically 5-(2,4-dichlorophenyl)methyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This heterocyclic compound combines a unique structural framework with promising biological activities, making it a subject of intense interest among researchers aiming to develop novel therapeutic agents. The molecular architecture of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and potential applications.

At the core of this molecule lies a thiazolo[4,5-d]pyridazinone scaffold, which is a fused ring system consisting of a thiazole ring linked to a pyridazine ring. This particular arrangement has garnered attention due to its ability to interact with biological targets in diverse ways. The presence of a furan moiety at the 7-position further enhances the complexity of the molecule, introducing an additional layer of reactivity and potential binding interactions. The 2,4-dichlorophenylmethyl group at the 5-position adds another dimension to its pharmacological profile, influencing both solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions of this compound with biological targets. Studies suggest that the thiazolo[4,5-d]pyridazinone core can engage with enzymes and receptors involved in various metabolic pathways. For instance, preliminary docking studies have indicated potential binding affinity with enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular signaling. The furan substituent, in particular, has been identified as a key interaction point, capable of forming hydrogen bonds and π-stacking interactions with aromatic residues in protein targets.

The 2-methyl group at the 2-position of the thiazole ring contributes to the overall steric profile of the molecule, influencing its ability to fit into binding pockets. This fine-tuning of structure is essential for achieving high selectivity and efficacy in drug design. Moreover, the 2,4-dichlorophenylmethyl group not only provides hydrophobicity but also introduces electronic effects that can modulate reactivity. These features make the compound a versatile scaffold for further derivatization and optimization.

In terms of synthetic chemistry, 5-(2,4-dichlorophenyl)methyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one exemplifies the ingenuity of modern organic synthesis. The construction of this complex heterocycle involves multiple steps, including cyclization reactions that form the thiazole and pyridazine rings. The introduction of the furan substituent requires careful consideration of reaction conditions to ensure regioselectivity. Recent reports highlight innovative methodologies for constructing such fused systems, often employing transition metal-catalyzed reactions that enhance efficiency and yield.

The biological activity of this compound has been explored in several preclinical studies. Initial assays have shown promising results in inhibiting enzymes associated with inflammatory pathways. The thiazolo[4,5-d]pyridazinone core has been found to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling molecules such as NF-κB. Additionally, the furan moiety has been implicated in antioxidant activities, suggesting potential therapeutic benefits in conditions involving oxidative stress.

Another area of interest is the compound's interaction with DNA and RNA. Structural studies using spectroscopic techniques like NMR and X-ray crystallography have provided insights into how this molecule interacts with nucleic acids. The presence of electron-withdrawing groups such as chlorine atoms at the phenyl ring enhances its ability to bind to DNA minor grooves. This interaction could be exploited for applications in gene regulation or as an antimicrobial agent.

The pharmaceutical industry has taken note of these findings and is actively pursuing derivatives of this scaffold for drug development. Companies are focusing on optimizing pharmacokinetic properties such as oral bioavailability and metabolic stability while maintaining or enhancing biological activity. The use of high-throughput screening (HTS) platforms has accelerated the discovery process by allowing rapid testing against large libraries of compounds.

Future research directions include exploring synthetic routes that improve scalability and sustainability. Green chemistry principles are being integrated into these processes to minimize waste and reduce environmental impact. Additionally, advances in biocatalysis offer promising avenues for constructing complex heterocycles more efficiently using enzymatic reactions.

From a regulatory perspective, ensuring compliance with safety standards remains paramount as researchers move from bench-scale synthesis to larger-scale production. Collaborative efforts between chemists, biologists, and regulatory experts are essential to navigate these challenges effectively.

In conclusion,5-(2,4-dichlorophenyl)methyl-7-(furan-2-yl)-2-methyl-4H,5H-1,3thiazolo[4,5-d]pyridazin-4-one (CAS no 946240-80-8) stands out as a structurally intriguing compound with significant potential in pharmaceutical research. Its unique scaffold combines multiple functional groups that contribute to diverse biological activities, making it a valuable scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, this compound is poised to play an important role in future medicinal chemistry endeavors.